2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole
Overview
Description
Scientific Research Applications
2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole has been studied extensively in recent years for its potential applications in pharmaceuticals, agrochemicals, and other areas. This compound has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial activities. In addition, this compound has been found to have a novel mechanism of action, making it a promising candidate for further research and development.
Mechanism of Action
Target of Action
It is known that many indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . This suggests that 2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole may also interact with various biological targets.
Mode of Action
It is known that indole derivatives can interact with their targets in a variety of ways, often leading to changes in cellular function .
Biochemical Pathways
Indole derivatives have been found to possess various biological activities, suggesting that they may affect a wide range of biochemical pathways .
Result of Action
Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities . This suggests that this compound may have similar effects.
Advantages and Limitations for Lab Experiments
The use of 2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole in laboratory experiments has a number of advantages and limitations. One advantage is that this compound is relatively inexpensive and readily available. In addition, this compound is stable and can be stored for long periods of time. However, this compound is not water soluble, making it difficult to use in aqueous solutions. In addition, this compound is not very soluble in organic solvents, making it difficult to use in organic synthesis.
Future Directions
Future research on 2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole could focus on further elucidating its mechanism of action and exploring its potential applications in pharmaceuticals, agrochemicals, and other areas. In addition, further research could explore the potential of this compound as a therapeutic agent and its potential synergistic effects with other compounds. Furthermore, further research could explore the potential of this compound as an adjuvant to enhance the efficacy of other drugs. Finally, further research could focus on the development of novel synthetic methods for the production of this compound.
Synthesis Methods
2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole can be synthesized through a variety of methods, including the reaction of this compound-2-thiol (2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazoleT) with a variety of reagents. The most common method involves the reaction of 2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazoleT with a base, such as sodium hydroxide, in an aqueous solution. The reaction yields this compound and a byproduct, this compound-2-thiolate (2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazoleT-).
properties
IUPAC Name |
2-chloro-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNS/c1-5-2-3-6-7(4-5)11-8(9)10-6/h5H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIAGDCRNCPWTFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=N2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601234484 |
Source
|
| Record name | 2-Chloro-4,5,6,7-tetrahydro-6-methylbenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601234484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1235439-67-4 |
Source
|
| Record name | 2-Chloro-4,5,6,7-tetrahydro-6-methylbenzothiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1235439-67-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-4,5,6,7-tetrahydro-6-methylbenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601234484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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